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Chemical and Biological Profile

Vimirogant (also known as VTP-43742) is a potent, selective, and orally active inhibitor of the retinoic acid

receptor-related orphan receptor gamma t (RORγt) [1] [2] [3]. It inhibits the differentiation of Th17 cells and

the secretion of IL-17A, a key cytokine in autoimmune pathologies, making it a candidate for research in

autoimmune disorders [1] [2].

Synonym: VTP-43742

Free Base CAS No.: 1802706-04-2 [4] [2]
Molecular Formula: C₂₇H₃₅F₃N₄O₃S [4] [2]

Molecular Weight: 552.65 g/mol [4] [2]
Salt Form: Vimirogant hydrochloride is the commonly supplied stable salt form (CAS No. 1802678-

42-7) [1] [3]. The free base is noted to be prone to instability, so the hydrochloride salt is
recommended for experimental use to ensure consistent biological activity [2].

Storage Conditions and Stability Data

Adherence to specific storage conditions is critical for maintaining the stability and activity of Vimirogant.

The following table summarizes the key storage parameters.
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Table 1: Summary of Storage Conditions for Vimirogant Hydrochloride

Form Temperature Conditions Shelf Life Source

Powder -20°C Sealed, dry container; protect from moisture 3 years [4] [3]

Powder 4°C Sealed, dry container 2 years [3]

Solution (DMSO) -80°C Stored in sealed vials 1 year [4] [3]

Solution (DMSO) -20°C Stored in sealed vials 1 month [3]

Key Considerations:

Moisture Protection: The product must be stored in a sealed and protected environment to avoid

exposure to moisture, which can degrade the compound [3].
Solution Stability: While the powder is stable at ambient temperature for short periods during

shipping, stock solutions in solvents like DMSO have limited stability and should be stored at low
temperatures as indicated [3].

Free Base Instability: It is advisable to use the stable salt form (Vimirogant hydrochloride), which
retains the same biological activity but offers better handling characteristics [2].

Safety and Handling Protocols

Vimirogant hydrochloride requires careful handling to ensure researcher safety and compound integrity.

Table 2: Safety Profile and Personal Protective Equipment (PPE)

Aspect Specification

GHS Hazard
Statements

H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting

effects) [5].

Precautionary
Measures

Do not eat, drink, or smoke when using. Avoid release to the environment.

Wash skin thoroughly after handling [5].
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Aspect Specification

Recommended PPE Safety goggles, protective gloves, impervious clothing, and a suitable respirator
to avoid inhalation of dust or aerosols [5].

Engineering
Controls

Use in a well-ventilated area, preferably a fume hood. Ensure accessible safety
shower and eyewash station [5].

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for several minutes, holding eyelids

open. Seek immediate medical attention [5].
Skin Contact: Rinse skin thoroughly with water while removing contaminated clothing and shoes.

Consult a physician [5].
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek

medical attention [5].
Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately [5].

Spill and Disposal Procedures:

Containment: Absorb liquid spills with a suitable inert absorbent material (e.g., diatomaceous earth).

Decontaminate surfaces and equipment with alcohol [5].
Disposal: Dispose of all contaminated material, including the compound and its solutions, as

hazardous waste in accordance with local, state, and federal regulations. All contents and containers
must be disposed of at an approved waste disposal plant [5].

Experimental Preparation Protocols

Solubility and Stock Solution Preparation

Vimirogant hydrochloride has good solubility in common laboratory solvents.

DMSO: 100 - 125 mg/mL (ultrasonic treatment can aid dissolution) [1] [3].
Ethanol: 50 mg/mL [1] [3].

The following workflow outlines the key steps for preparing a stock solution for in vitro assays.
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Prepare Vimirogant HCl Stock Solution

1. Weigh powder at room temperature

2. Add solvent (DMSO or Ethanol)

3. Sonicate to aid dissolution

4. Aliquot into single-use vials

5. Store at recommended temperature
(-80°C for long-term)

Solution ready for experimental use

Click to download full resolution via product page

Preparation of In Vivo Dosing Formulations

For animal studies, Vimirogant hydrochloride can be formulated for oral administration (gavage). Below are

two validated formulations. Always prepare formulations fresh on the day of dosing.

Table 3: Formulation Protocols for In Vivo Studies
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Formulation Composition Preparation Steps

| Formulation 1 | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | 1. Sequentially add 100 µL of

DMSO stock (62.5 mg/mL) to 400 µL PEG300 and mix. 2. Add 50 µL Tween-80 and mix. 3. Add 450 µL

saline to make 1 mL of a 6.25 mg/mL dosing solution. [3] | | Formulation 2 | 10% DMSO + 90% (20%

SBE-β-CD in Saline) | 1. Add 100 µL of DMSO stock (62.5 mg/mL) to 900 µL of 20% SBE-β-CD in saline.

2. Mix evenly to make 1 mL of a 6.25 mg/mL dosing solution. [3] |

Quality Control and Validation

To ensure the integrity of your research, implement the following quality control checks:

Visual Inspection: The powder should appear as a light yellow to yellow solid. Any discoloration or

clumping may indicate moisture exposure or degradation.
Solution Clarity: Stock and working solutions should be clear. Cloudiness or precipitation suggests

instability or improper preparation.
Record Keeping: Maintain a log for each batch, noting the date of arrival, opening, weighing, and

solution preparation. Use single-use aliquots to minimize freeze-thaw cycles and maintain stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Vimirogant Storage Conditions and Handling: Application Notes

and Protocols for Researchers]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b546768#vimirogant-storage-conditions-laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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